Cas no 89400-92-0 (1-Pentanaminium, N,N,N-tripentyl-, cyanate)

• Product name: 1-Pentanaminium, N,N,N-tripentyl-, cyanate
• CAS No: 89400-92-0
• MF: C₂₀H₄₄N+^.CNO-
• MW: 340.58686
• CID: 602200
• PubChem ID: 23311567

1-Pentanaminium, N,N,N-tripentyl-, cyanate Chemical and Physical Properties

Names and Identifiers

• 1-Pentanaminium, N,N,N-tripentyl-, cyanate
• tetrapentylazanium,cyanate
• DTXSID10632755
• 89400-92-0
• ZKZBGSDRPHLIBM-UHFFFAOYSA-M
• SCHEMBL10909204
• N,N,N-Tripentylpentan-1-aminium cyanate
• tetraamylammonium cyanate

• Inchi： InChI=1S/C20H44N.CNO/c1-5-9-13-17-21(18-14-10-6-2,19-15-11-7-3)20-16-12-8-4;2-1-3/h5-20H2,1-4H3;/q+1;-1
• InChI Key： NPLMBCSXBZCIHU-UHFFFAOYSA-N
• SMILES： CCCCC[N+](CCCCC)(CCCCC)CCCCC.C(=[N-])=O

Computed Properties

• Exact Mass: 340.345364031g/mol
• Monoisotopic Mass: 340.345364031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.1Ų